Cas no 1890136-12-5 (ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate)
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (4aR,8aR)-2-oxooctahydro-1,6-naphthyridine-6(2H)-carboxylate
- ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate
-
- Inchi: 1S/C11H18N2O3/c1-2-16-11(15)13-6-5-9-8(7-13)3-4-10(14)12-9/h8-9H,2-7H2,1H3,(H,12,14)/t8-,9-/m1/s1
- InChI Key: AGZKVIOIYJWUBV-RKDXNWHRSA-N
- SMILES: N1[C@@]2([H])[C@@]([H])(CN(C(OCC)=O)CC2)CCC1=O
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00827317-1g |
Ethyl (4aR,8aR)-2-oxooctahydro-1,6-naphthyridine-6(2H)-carboxylate |
1890136-12-5 | 98% | 1g |
¥6402.0 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-100MG |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 100MG |
¥ 1,603.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-250MG |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 250MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-500MG |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 500MG |
¥ 4,270.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-1G |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 1g |
¥ 6,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-5G |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 5g |
¥ 19,206.00 | 2023-04-14 | |
| Ambeed | A609587-1g |
Ethyl (4aR,8aR)-2-oxooctahydro-1,6-naphthyridine-6(2H)-carboxylate |
1890136-12-5 | 98% | 1g |
$984.0 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-100mg |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 100mg |
¥1604.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-250mg |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 250mg |
¥2561.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4164-500mg |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate |
1890136-12-5 | 95% | 500mg |
¥4269.0 | 2024-04-23 |
ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate
Professional Introduction to Ethyl (4aR,8aR)-2-Oxo-Decahydro-1,6-Naphthyridine-6-Carboxylate (CAS No. 1890136-12-5)
Ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate, a compound with the CAS number 1890136-12-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, specifically a derivative of naphthyridine, which has garnered considerable attention due to its unique structural and pharmacological properties. The stereochemistry defined by the configuration (4aR,8aR) is particularly crucial, as it influences the compound's biological activity and potential therapeutic applications.
The naphthyridine core is a bicyclic aromatic system consisting of a pyridine ring fused with a piperidine ring. This structural motif is known for its versatility in drug design, offering multiple sites for functionalization and interaction with biological targets. In the case of ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate, the presence of the oxo group at the 2-position and the carboxylate ester at the 6-position introduces additional functional handles that can be exploited for further derivatization and optimization.
Recent research in medicinal chemistry has highlighted the potential of naphthyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The specific stereochemistry of ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate is particularly noteworthy, as studies have demonstrated that the precise arrangement of substituents can significantly impact binding affinity and selectivity towards biological targets.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural features of ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate allow for selective interactions with specific protein targets, which is a critical factor in achieving high efficacy and minimal side effects. For instance, modifications at the 4a and 8a positions can fine-tune the compound's ability to bind to enzymes or receptors involved in disease pathways.
In vitro studies have begun to unravel the mechanistic aspects of ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes by occupying active sites or modulating allosteric regions. The stereochemical integrity maintained by the (4aR,8aR) configuration appears to be essential for this activity, highlighting the importance of enantiopurity in pharmaceutical development.
The synthesis of ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and enantiomeric purity. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary strategies, are employed to achieve the desired stereochemical outcome. These synthetic routes not only underscore the complexity of constructing such molecules but also showcase the ingenuity behind modern chemical synthesis.
As research progresses, ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate is expected to serve as a valuable building block for further chemical exploration. By introducing various substituents or exploring different stereoisomers, chemists can generate a library of derivatives with tailored properties. This approach allows for systematic screening and identification of compounds with enhanced pharmacological profiles.
The implications of these findings extend beyond academic research. The development of novel heterocyclic compounds like ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate holds promise for addressing unmet medical needs in areas such as oncology and infectious diseases. The ability to precisely control molecular structure and stereochemistry offers a pathway to creating drugs that are both effective and well-tolerated by patients.
In conclusion, ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activity position it as a key candidate for further development. As ongoing research continues to elucidate its potential applications and optimize its synthesis، this compound is poised to play an important role in future therapeutic strategies.
1890136-12-5 (ethyl (4aR,8aR)-2-oxo-decahydro-1,6-naphthyridine-6-carboxylate) Related Products
- 145889-88-9(angustifoline N-carboxyethyl ester)
- 1221818-65-0(tert-Butyl 2-Oxo-1,3,4,4a,5,7,8,8a-octahydro-1,6-naphthyridine-6-carboxylate)
- 303983-35-9(1-Piperidinecarboxylicacid, 4-methyl-4-[(1-oxopropyl)amino]-, ethyl ester)
- 1448851-47-5(Carbamic acid, N-[1-(2-methyl-1-oxobutyl)-4-piperidinyl]-, 1,1-dimethylethyl ester)
- 757949-48-7(N-Cyclohexyl 1-Boc-piperidine-4-carboxamide)
- 107259-13-2(tert-butyl 2-(5-oxopyrrolidin-3-yl)pyrrolidine-1-carboxylate)
- 1263279-47-5(tert-Butyl 5'-oxo-8-azaspiro[bicyclo[3.2.1]octane-3,3'-pyrrolidine]-8-carboxylate)
- 911717-91-4(1-Piperidinecarboxylic acid, 4-(2-oxo-1-pyrrolidinyl)-, ethyl ester)
- 874986-18-2(1-Piperidinecarboxylic acid, 4-[cyclohexyl(2-ethyl-1-oxobutyl)amino]-,1,1-dimethylethyl ester)
- 1031927-12-4(tert-Butyl 2-oxo-1,9-diazaspiro[5.5]undecane-9-carboxylate)